Cas no 1807411-58-0 (3-Bromo-2-(3-bromo-2-oxopropyl)cinnamic acid)

• Product Name: 3-Bromo-2-(3-bromo-2-oxopropyl)cinnamic acid
• CAS No: 1807411-58-0
• MF: C₁₂H₁₀Br₂O₃
• MW: 362.014002323151
• CID: 4970806
• Update Time: 2025-07-19

3-Bromo-2-(3-bromo-2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-bromo-2-oxopropyl)cinnamic acid

• Inchi： 1S/C12H10Br2O3/c13-7-9(15)6-10-8(4-5-12(16)17)2-1-3-11(10)14/h1-5H,6-7H2,(H,16,17)/b5-4+
• InChI Key： FVUZANJTEKCWBC-SNAWJCMRSA-N
• SMILES： BrC1=CC=CC(/C=C/C(=O)O)=C1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 3
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-2-(3-bromo-2-oxopropyl)cinnamic acid

3-Bromo-2-(3-bromo-2-oxopropyl)cinnamic Acid: A Multifunctional Compound with Promising Biological and Chemical Properties

3-Bromo-2-(3-bromo-2-oxopropyl)cinnamic acid, with the chemical formula C₁₅H₁₂Br₂O₃, is a synthetic organic compound that has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and biochemical research. This compound features a coumaric acid backbone modified with two bromine atoms and a 2-oxopropyl group, which collectively contribute to its diverse chemical reactivity and biological activity. The CAS number 1807411-58-0 serves as a unique identifier for this compound, allowing researchers to precisely reference its molecular composition and properties.

Recent studies have highlighted the structural significance of the 3-bromo-2-oxopropyl substituent in modulating the physicochemical properties of the molecule. This group, which includes a ketone functional group and a brominated alkyl chain, introduces steric and electronic effects that influence the compound's solubility, reactivity, and interaction with biological targets. The presence of two bromine atoms in the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid structure further enhances its potential for use in drug design and chemical synthesis, as bromine is a common functional group in pharmaceutical compounds due to its ability to modulate molecular interactions.

From a synthetic perspective, the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid has been explored in the context of green chemistry and sustainable synthesis methods. Researchers have reported the use of catalytic systems and microwave-assisted reactions to improve the efficiency of its synthesis, reducing energy consumption and waste generation. These advancements align with the growing emphasis on environmentally friendly chemical processes in the pharmaceutical industry. The 2-oxopropyl group, in particular, has been noted for its compatibility with biocompatible solvents, making it a valuable component in the development of biodegradable materials.

Biological studies on 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid have revealed its potential as a lead compound for drug discovery. Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated its ability to inhibit specific enzymatic pathways associated with inflammatory diseases. The compound's interaction with COX-2 (cyclooxygenase-2) and LOX (lipoxygenase) enzymes has been investigated, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for novel therapeutic strategies.

Another area of interest is the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid's role in the development of targeted drug delivery systems. The brominated functional groups have been shown to enhance the molecule's affinity for specific cell membrane receptors, enabling more precise drug targeting. This property is highly desirable in the context of personalized medicine, where minimizing off-target effects is critical. Additionally, the compound's hydrophobic nature allows it to be incorporated into lipid-based nanocarriers, further expanding its applications in pharmaceutical formulations.

From a chemical perspective, the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid exhibits unique spectroscopic properties that make it a valuable tool in analytical chemistry. Its distinct absorption patterns in UV-Vis and IR spectroscopy have been utilized to develop rapid detection methods for similar compounds in complex biological matrices. These methods are particularly useful in quality control processes for pharmaceutical products, ensuring the accuracy and consistency of active pharmaceutical ingredients.

Recent advancements in computational chemistry have further expanded the understanding of 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid's behavior. Molecular dynamics simulations have revealed how the brominated groups influence the molecule's conformational flexibility, which in turn affects its ability to interact with target proteins. These insights are crucial for optimizing the compound's pharmacological profile and improving its therapeutic potential. The 2-oxopropyl group, for example, has been shown to adopt specific conformations that enhance its binding affinity to certain receptor sites.

Comparative studies with structurally related compounds have also shed light on the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid's unique properties. While other brominated cinnamic acid derivatives have been explored for their anti-cancer potential, the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid stands out due to its dual bromination and the presence of the 2-oxopropyl group. These structural differences may contribute to its distinct biological activity, as evidenced by recent in vitro experiments showing enhanced cytotoxicity against certain cancer cell lines.

Environmental impact assessments of 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid have also been conducted to evaluate its potential as a pollutant. While the compound is primarily used in controlled laboratory and industrial settings, its persistence in the environment has raised concerns about long-term ecological effects. Researchers are currently investigating biodegradation pathways for this compound, with a focus on microbial degradation processes that could mitigate its environmental impact. These studies are part of broader efforts to ensure the responsible use of synthetic chemicals in pharmaceutical and industrial applications.

Finally, the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid has been explored in the context of material science, particularly in the development of advanced polymers. Its brominated groups have been incorporated into polymer matrices to enhance properties such as thermal stability and mechanical strength. These applications are particularly relevant in the aerospace and automotive industries, where materials with superior performance characteristics are in high demand. The compound's ability to form cross-linked networks has also been investigated, offering new possibilities for the creation of functional materials with tailored properties.

In conclusion, the 3-bromo-2-(3-bromo-2-oxopropyl)cinnamic acid represents a versatile compound with significant potential in multiple scientific disciplines. From its role in drug discovery to its applications in material science and environmental chemistry, its unique structural features make it a valuable subject for further research. As analytical and synthetic methods continue to advance, the CAS number 1807411-58-0 compound is likely to play an increasingly important role in the development of innovative solutions across various fields.